Cas no 1807100-10-2 (2-Cyanobenzo[d]oxazole-6-carboxaldehyde)

• Product Name: 2-Cyanobenzo[d]oxazole-6-carboxaldehyde
• CAS No: 1807100-10-2
• MF: C₉H₄N₂O₂
• MW: 172.140261650085
• CID: 4820007
• Update Time: 2025-10-30

2-Cyanobenzo[d]oxazole-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyanobenzo[d]oxazole-6-carboxaldehyde

• Inchi： 1S/C9H4N2O2/c10-4-9-11-7-2-1-6(5-12)3-8(7)13-9/h1-3,5H
• InChI Key： WVEWIQTZPHTCPL-UHFFFAOYSA-N
• SMILES： O1C(C#N)=NC2C=CC(C=O)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 1.3
• Topological Polar Surface Area: 66.9

Additional information on 2-Cyanobenzo[d]oxazole-6-carboxaldehyde

2-Cyanobenzo[d]oxazole-6-carboxaldehyde: A Comprehensive Overview

2-Cyanobenzo[d]oxazole-6-carboxaldehyde (CAS No. 1807100-10-2) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which incorporates a benzo[d]oxazole ring system substituted with a cyano group at position 2 and an aldehyde group at position 6. The combination of these functional groups makes it a versatile building block for the construction of complex molecules with potential applications in drug discovery and advanced materials.

The benzo[d]oxazole core of 2-Cyanobenzo[d]oxazole-6-carboxaldehyde is a heterocyclic aromatic system that exhibits remarkable stability and reactivity. The cyano group (-C≡N) at position 2 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule, making it suitable for various chemical transformations. Similarly, the aldehyde group (-CHO) at position 6 provides a reactive site for further functionalization, enabling the synthesis of derivatives with tailored properties.

Recent studies have highlighted the potential of benzo[d]oxazole derivatives in the development of fluorescent sensors and optoelectronic materials. For instance, researchers have demonstrated that 2-Cyanobenzo[d]oxazole-6-carboxaldehyde can serve as a precursor for constructing highly emissive materials with applications in light-emitting diodes (LEDs) and fluorescence-based biosensors. The ability to tune the electronic properties of this compound through substitution patterns has made it a valuable tool in the design of next-generation materials.

In medicinal chemistry, 2-Cyanobenzo[d]oxazole-6-carboxaldehyde has been explored as a lead compound for the development of bioactive molecules. Its structure allows for easy modification, enabling the creation of derivatives with potential anti-inflammatory, antioxidant, or anticancer activities. For example, studies have shown that certain derivatives exhibit selective cytotoxicity against cancer cells, suggesting their potential as chemotherapeutic agents.

The synthesis of 2-Cyanobenzo[d]oxazole-6-carboxaldehyde typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include condensation reactions between appropriate aldehydes and cyan-containing precursors, followed by cyclization to form the benzo[d]oxazole ring. The optimization of these reactions has been a focus of recent research efforts, with advancements in catalytic systems and green chemistry practices contributing to more sustainable production methods.

From an analytical standpoint, 2-Cyanobenzo[d]oxazole-6-carboxaldehyde can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular structure, purity, and crystalline properties, which are critical for its application in various fields.

In conclusion, 2-Cyanobenzo[d]oxazole-6-carboxaldehyde (CAS No. 1807100-10-2) is a versatile compound with promising applications in organic synthesis, materials science, and medicinal chemistry. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across diverse scientific domains.